Cas no 2229361-44-6 (1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one)

• Product Name: 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one
• CAS No: 2229361-44-6
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 6450386
• PubChem ID: 165781346
• Update Time: 2025-09-27

1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one
• EN300-1906906
• 2229361-44-6

• Inchi： 1S/C9H7BrO2/c1-2-8(11)7-4-3-6(10)5-9(7)12/h2-5,12H,1H2
• InChI Key： BHFIFWRFJAIHSQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C=C)=O)=C(C=1)O

Computed Properties

• Exact Mass: 225.96294g/mol
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one

1-(4-Bromo-2-Hydroxyphenyl)Prop-2-en-1-one: A Comprehensive Overview

The compound 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one, with CAS No. 2229361-44-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl ring substituted with a bromine atom at the para position and a hydroxyl group at the ortho position, connected to a propenone moiety. This combination of functional groups imparts distinctive chemical and biological characteristics to the compound.

Recent studies have highlighted the importance of 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one in various biological systems. For instance, research has shown that this compound exhibits potent antioxidant activity, which is attributed to its ability to scavenge free radicals. This property makes it a promising candidate for use in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, the compound has demonstrated anti-inflammatory properties, which could be harnessed in the development of anti-inflammatory drugs.

The synthesis of 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one involves a multi-step process that typically begins with the preparation of the phenolic precursor. The bromination step is critical in determining the final product's stability and reactivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most intriguing aspects of 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one is its ability to undergo various chemical transformations. For example, the propenone group can participate in Michael addition reactions, making it a versatile building block in organic synthesis. Additionally, the hydroxyl group on the phenyl ring can be modified to introduce other functional groups, thereby expanding the range of potential applications for this compound.

From a pharmacological perspective, 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one has shown promise as a lead compound for drug discovery. Preclinical studies have indicated that it possesses anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis. Moreover, its ability to modulate enzyme activity suggests potential applications in metabolic disorders such as diabetes.

In terms of environmental impact, 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one has been studied for its biodegradability and toxicity profiles. Research indicates that under aerobic conditions, the compound undergoes rapid degradation, reducing its environmental persistence. However, further studies are required to fully understand its ecological effects and ensure safe handling practices.

The future of 1-(4-bromo-2-hydroxyphenyl)prop-2-en-1-one lies in its continued exploration across diverse fields. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new insights into its therapeutic potential. As research progresses, this compound is poised to make significant contributions to both academic research and industrial applications.